REACTION_CXSMILES
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[SH:1][CH2:2][C:3]1([CH2:6][C:7]([OH:9])=[O:8])[CH2:5][CH2:4]1.S(=O)(=O)(O)O.[CH2:15](O)[CH3:16]>>[CH2:15]([O:8][C:7](=[O:9])[CH2:6][C:3]1([CH2:2][SH:1])[CH2:5][CH2:4]1)[CH3:16]
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Name
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Quantity
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204.5 g
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Type
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reactant
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Smiles
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SCC1(CC1)CC(=O)O
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Name
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Quantity
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1000 mL
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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22.73 g
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Control Type
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UNSPECIFIED
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Setpoint
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20.5 (± 1.5) °C
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Type
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CUSTOM
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Details
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the reaction mixture was stirred for 3 h at 19-22° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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Type
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CUSTOM
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Details
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to ¼ of its volume at 50° C. under reduced pressure
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Type
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CUSTOM
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Details
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the residue was partitioned between water (1000 ml) and ethyl acetate (200 ml)
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Type
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CUSTOM
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Details
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The organic phase was separated
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Type
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WASH
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Details
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washed with 10% NaHCO3 (400 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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dried for 2 h over anhydrous sodium sulfate
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Duration
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2 h
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Type
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FILTRATION
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Details
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The mixture was filtered
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Type
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CUSTOM
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Details
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evaporated at 50° C., under reduced pressure
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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C(C)OC(CC1(CC1)CS)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 197.9 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |